Cas no 21994-40-1 (4-azidobutanenitrile)
4-Azidobutanenitrile is a versatile organic compound characterized by its azido and nitrile functional groups, making it a valuable intermediate in synthetic chemistry. The presence of the azide group enables applications in click chemistry, particularly in Huisgen cycloaddition reactions, facilitating the synthesis of triazole derivatives. Its nitrile moiety offers additional reactivity for further functionalization, including hydrolysis or reduction. This compound is particularly useful in pharmaceutical and materials science research, where its bifunctional reactivity supports the development of complex molecular architectures. Careful handling is advised due to the potential instability of azide-containing compounds under certain conditions.

4-azidobutanenitrile structure
Product name:4-azidobutanenitrile
4-azidobutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 4-azido-
- 4-azidobutanenitrile
- DTXSID60398334
- AKOS010633574
- NSC137895
- SCHEMBL15229267
- NSC-137895
- EN300-111967
- 21994-40-1
-
- Inchi: InChI=1S/C4H6N4/c5-3-1-2-4-7-8-6/h1-2,4H2
- InChI Key: SBIAREQXQLOOAR-UHFFFAOYSA-N
- SMILES: N(CCCC#N)=[N+]=[N-]
Computed Properties
- Exact Mass: 110.059246208g/mol
- Monoisotopic Mass: 110.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.2Ų
4-azidobutanenitrile Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-azidobutanenitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B408120-25mg |
4-azidobutanenitrile |
21994-40-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
Enamine | EN300-111967-0.1g |
4-azidobutanenitrile |
21994-40-1 | 95% | 0.1g |
$105.0 | 2023-10-27 | |
Enamine | EN300-111967-10.0g |
4-azidobutanenitrile |
21994-40-1 | 95% | 10g |
$1654.0 | 2023-06-09 | |
Enamine | EN300-111967-0.5g |
4-azidobutanenitrile |
21994-40-1 | 95% | 0.5g |
$284.0 | 2023-10-27 | |
TRC | B408120-250mg |
4-azidobutanenitrile |
21994-40-1 | 250mg |
$ 320.00 | 2022-06-07 | ||
Enamine | EN300-111967-5.0g |
4-azidobutanenitrile |
21994-40-1 | 95% | 5g |
$1115.0 | 2023-06-09 | |
1PlusChem | 1P01A1JR-5g |
4-azidobutanenitrile |
21994-40-1 | 95% | 5g |
$1440.00 | 2023-12-18 | |
Enamine | EN300-111967-1g |
4-azidobutanenitrile |
21994-40-1 | 95% | 1g |
$385.0 | 2023-10-27 | |
Enamine | EN300-111967-5g |
4-azidobutanenitrile |
21994-40-1 | 95% | 5g |
$1115.0 | 2023-10-27 | |
1PlusChem | 1P01A1JR-100mg |
4-azidobutanenitrile |
21994-40-1 | 95% | 100mg |
$186.00 | 2023-12-18 |
4-azidobutanenitrile Related Literature
-
Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
-
A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
-
Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
-
Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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